Cas no 69150-52-3 (Deoxyadenosine-5'-tri-3'-diphosphate)

• Product Name: Deoxyadenosine-5'-tri-3'-diphosphate
• CAS No: 69150-52-3
• MF: C₁₀H₁₈N₅O₁₈P₅
• MW: 651.141426563263
• CID: 512755
• Update Time: 2023-08-02

Deoxyadenosine-5'-tri-3'-diphosphate Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-, 3'-(trihydrogen diphosphate) (9CI)
• deoxyadenosine-5'-tri-3'-diphosphate
• Adenosine 5'-(tetrahydrogen triphosphate), 2'-deoxy-3'-(trihydrogen diphosphate)
• 9-{2-Deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)-3-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-9H-purin-6-amine
• Deoxyadenosine-5'-tri-3'-diphosphate

• Inchi： 1S/C10H18N5O18P5/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(30-37(24,25)31-34(16,17)18)6(29-7)2-28-36(22,23)33-38(26,27)32-35(19,20)21/h3-7H,1-2H2,(H,22,23)(H,24,25)(H,26,27)(H2,11,12,13)(H2,16,17,18)(H2,19,20,21)/t5-,6+,7+/m0/s1
• InChI Key： HCCOSUQSYWESKP-RRKCRQDMSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)O[C@H]1C[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@@H]1COP(=O)(O)OP(=O)(O)OP(=O)(O)O

Computed Properties

• Exact Mass: 650.933
• Monoisotopic Mass: 650.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.4
• Topological Polar Surface Area: 352

Experimental Properties

• Density: 2.73
• Boiling Point: 1060°C at 760 mmHg
• Flash Point: 594.9°C
• Refractive Index: 1.879